methyl ((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)carbamate

• IUPAC Name: methyl N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]carbamate
• InChI: InChI=1S/C12H15NO3/c1-16-11(14)13-8-12(15)6-9-4-2-3-5-10(9)7-12/h2-5,15H,6-8H2,1H3,(H,13,14)
• InChI Key: IRGDTHMCOHAWFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NCC1(CC2=CC=CC=C2C1)O
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

The compound “methyl ((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)carbamate” is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid and are often used in pesticides, fungicides, and pharmaceuticals.

Molecular Structure Analysis

The compound contains a carbamate group (NHCOO) attached to a methyl group and a 2,3-dihydro-1H-inden-2-yl group. The 2,3-dihydro-1H-inden-2-yl group is a bicyclic structure that consists of a benzene ring fused to a cyclopentene.

Chemical Reactions Analysis

Carbamates are known to undergo hydrolysis, especially under acidic or alkaline conditions, to yield the corresponding alcohol and an amine or ammonia.

Scientific Research Applications

Synthesis of Indole Derivatives

Indole derivatives are significant in the realm of natural products and pharmaceuticals due to their biological activity. . These derivatives have shown promise in treating cancer, microbial infections, and other disorders.

Development of Imidazole Containing Compounds

Imidazole rings are present in many biologically active molecules. .

Organic Synthesis Intermediates

In organic chemistry, the compound can act as an intermediate in the synthesis of complex molecules. .

Antioxidant Properties Research

Hydroxyl groups in compounds are known to contribute to antioxidant properties. .

Near-Infrared Fluorescence Imaging

The compound’s structure allows for modifications that can lead to the development of near-infrared fluorescence probes. .

Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, and antioxidant activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes . For instance, some indole derivatives have shown inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

It is known that indole derivatives are biologically active and have broad-spectrum activities , suggesting that they may have favorable pharmacokinetic properties.

Result of Action

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, and antioxidant activities , suggesting that this compound may have similar effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is known, though, that the synthesis of similar compounds can be influenced by environmental conditions .

Safety and Hazards

Carbamates can be toxic, especially if ingested or inhaled, and can cause a range of symptoms from nausea and vomiting to respiratory problems and seizures. Always handle with appropriate safety measures.